Cas no 1787294-10-3 ((1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol)

• Product Name: (1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol
• CAS No: 1787294-10-3
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 4705285
• Update Time: 2025-05-30

(1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• Thiolupinine
• 2H-Quinolizine-1-methanethiol,octahydro-, (1R,9aR)-
• Mercaptolupinane
• (1r)-octahydro-2h-quinolizin-1-ylmethanethiol
• (Quinolizidin-1alpha-yl)methanthiol
• octahydro-2H-quinolizin-1-ylmethyl hydrosulfide
• [(1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]methanethiol
• (1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol

• Inchi： 1S/C10H19NS/c12-8-9-4-3-7-11-6-2-1-5-10(9)11/h9-10,12H,1-8H2/t9-,10?/m0/s1
• InChI Key： IDJFQEVIICXDDP-RGURZIINSA-N
• SMILES： SC[C@@H]1CCCN2CCCCC21

Computed Properties

• Exact Mass: 185.124
• Monoisotopic Mass: 185.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.2

Experimental Properties

• Density: 1.03
• Boiling Point: 274.2°C at 760 mmHg
• Flash Point: 119.7°C
• Refractive Index: 1.538

Additional information on (1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol

Introduction to (1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol (CAS No. 1787294-10-3)

(1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol (CAS No. 1787294-10-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolizines and is characterized by its unique structural features and potential biological activities. The molecule's intricate structure includes a quinolizine ring system fused with a thiol group, which imparts it with diverse chemical and biological properties.

The quinolizine ring system is a bicyclic heterocyclic compound that consists of a pyridine ring fused with a piperidine ring. This structural motif is found in several natural products and synthetic compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects. The presence of the thiol group in the molecule further enhances its reactivity and potential for forming disulfide bonds, which are crucial in various biological processes such as protein folding and redox signaling.

Recent studies have highlighted the potential of (1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol in the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of misfolded proteins and oxidative stress. The thiol group in this compound can potentially act as an antioxidant and help mitigate oxidative damage to neurons.

In addition to its antioxidant properties, (1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol has shown promise in modulating specific enzymes involved in neurotransmitter metabolism. For instance, it has been reported to inhibit monoamine oxidase (MAO), an enzyme that degrades neurotransmitters such as serotonin and dopamine. By inhibiting MAO, this compound could help maintain higher levels of these neurotransmitters in the brain, which is beneficial for treating conditions like depression and anxiety.

The pharmacokinetic properties of (1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol have also been studied extensively. Its lipophilic nature allows it to cross the blood-brain barrier efficiently, making it a suitable candidate for central nervous system (CNS) disorders. However, the compound's stability and metabolic profile need to be carefully evaluated to ensure its safety and efficacy in clinical settings.

Preclinical studies have demonstrated that (1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethanethiol exhibits low toxicity and good bioavailability when administered orally or intravenously. These findings are encouraging for its potential use in drug development. However, further research is needed to optimize its formulation and delivery methods to maximize therapeutic benefits while minimizing side effects.

In conclusion, (1R)-2,3,4,6,7，8，9，9a-octahydro-1H-quinolizin-1-ylmethanethiol (CAS No. 1787294-10-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting neurodegenerative diseases and other CNS disorders. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical settings.